2,5-Hexanedione 2,5-Hexanedione 2,5-Hexanedione is a major metabolite of the neurotoxic industrial solvent methyl n-butyl ketone. It reacts with amines to yield 2,5-dimethylpyrroles.
2,5-Hexanedione (2,5HD) is a major metabolite of methyl n-butyl ketone. It is neurotoxic in nature and is water soluble.
2,5-hexanedione is a clear colorless to amber liquid with a sweet aromatic odor. (NTP, 1992)
2,5-hexanedione is a diketone that is hexane substituted by oxo groups at positions 2 and 5. It is a toxic metabolite of hexane and of 2-hexanone It has a role as a human xenobiotic metabolite and a neurotoxin. It is a diketone and a methyl ketone. It derives from a hydride of a hexane.
Brand Name: Vulcanchem
CAS No.: 110-13-4
VCID: VC20810371
InChI: InChI=1S/C6H10O2/c1-5(7)3-4-6(2)8/h3-4H2,1-2H3
SMILES: CC(=O)CCC(=O)C
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol

2,5-Hexanedione

CAS No.: 110-13-4

Cat. No.: VC20810371

Molecular Formula: C6H10O2

Molecular Weight: 114.14 g/mol

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2,5-Hexanedione - 110-13-4

Specification

Description 2,5-Hexanedione is a major metabolite of the neurotoxic industrial solvent methyl n-butyl ketone. It reacts with amines to yield 2,5-dimethylpyrroles.
2,5-Hexanedione (2,5HD) is a major metabolite of methyl n-butyl ketone. It is neurotoxic in nature and is water soluble.
2,5-hexanedione is a clear colorless to amber liquid with a sweet aromatic odor. (NTP, 1992)
2,5-hexanedione is a diketone that is hexane substituted by oxo groups at positions 2 and 5. It is a toxic metabolite of hexane and of 2-hexanone It has a role as a human xenobiotic metabolite and a neurotoxin. It is a diketone and a methyl ketone. It derives from a hydride of a hexane.
CAS No. 110-13-4
Molecular Formula C6H10O2
Molecular Weight 114.14 g/mol
IUPAC Name hexane-2,5-dione
Standard InChI InChI=1S/C6H10O2/c1-5(7)3-4-6(2)8/h3-4H2,1-2H3
Standard InChI Key OJVAMHKKJGICOG-UHFFFAOYSA-N
SMILES CC(=O)CCC(=O)C
Canonical SMILES CC(=O)CCC(=O)C
Boiling Point 376 °F at 760 mm Hg (NTP, 1992)
194.0 °C
Flash Point 174 °F (NTP, 1992)
Melting Point 22.1 °F (NTP, 1992)
-5.5 °C

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